N-[3-(1H-imidazol-1-yl)propyl]-2-naphthalenesulfonamide

• IUPAC Name: N-(3-imidazol-1-ylpropyl)naphthalene-2-sulfonamide
• InChI: InChI=1S/C16H17N3O2S/c20-22(21,18-8-3-10-19-11-9-17-13-19)16-7-6-14-4-1-2-5-15(14)12-16/h1-2,4-7,9,11-13,18H,3,8,10H2
• InChI Key: DGJAJRKTTNYWDG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)S(=O)(=O)NCCCN3C=CN=C3
• Molecular Formula: C16H17N3O2S
• Molecular Weight: 315.4 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Imidazole has become an important synthon in the development of new drugs.

Synthesis Analysis

Imidazole derivatives are often obtained from the condensation reaction of certain amines and aldehydes. For example, 4 new compounds containing imidazole ring and Schiff base were synthesized from the condensation reaction of 3-(1H-imidazol-1-yl)propan-1-amine and various benzaldehydes.

Molecular Structure Analysis

Imidazole is a 5-membered aromatic ring structure with nitrogen atoms at the 1 and 3 positions and carbons atom at the 2, 4, and 5 positions. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole compounds are often involved in condensation reactions with amines and aldehydes to form new compounds. These reactions often involve the formation of a Schiff base.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It is amphoteric in nature, meaning it shows both acidic and basic properties.

Mechanism of Action

The mechanism of action of imidazole compounds can vary widely depending on their structure and the biological target. They have been found to show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc.

Future Directions

The development of new imidazole derivatives continues to be an active area of research due to their broad range of chemical and biological properties. They are being explored for their potential in treating various diseases and conditions.